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Overview of Rimacalib (SMP-114)

Rimacalib (SMP-114) is a small-molecule, ATP-competitive CaMKII inhibitor that was initially developed

for rheumatoid arthritis and has shown promise as an antiarrhythmic agent [1]. Its core therapeutic action is

the inhibition of pathological CaMKII activity, which plays a key role in promoting arrhythmias in

conditions like heart failure.

The table below summarizes the key available information:

Property Description

Inhibitor Type Small molecule, ATP-competitive [1] [2]

Key Experimental
Findings

Reduces sarcoplasmic reticulum (SR) Ca²⁺ leak & suppresses spontaneous
Ca²⁺ release events (SCaEs) in human atrial and mouse ventricular

cardiomyocytes [1]

Proposed
Antiarrhythmic
Mechanism

Targets CaMKII-dependent RyR2 hyperphosphorylation & late INa (late

sodium current) [1]

Development Status Preclinical research; results from large animal models are still lacking [1]
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Experimental Evidence and Workflow

The primary evidence for Rimacalib's cardiac effects comes from studies on isolated cardiomyocytes [1].

The experimental workflow and mechanism of action can be visualized as follows:
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Rimacalib Experimental Workflow & Mechanism

Isolated Cardiomyocytes
(Human Atrial, Mouse Ventricular)

Induce Pathological Stress
(e.g., Heart Failure Conditions)

Measure Baseline
SR Ca²⁺ Leak & SCaEs

Apply Rimacalib

Re-measure
SR Ca²⁺ Leak & SCaEs

Observed Outcome:
Reduced Leak & Fewer SCaEs

Proposed Molecular Action:
Inhibits CaMKII-mediated

RyR2 Hyperphosphorylation

Biological Consequence:
Suppressed Arrhythmogenic

Triggered Activity
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Diagram: The experimental workflow involves applying Rimacalib to isolated heart muscle cells under

disease-like conditions and measuring its effect on calcium handling. The proposed mechanism is the

inhibition of CaMKII's harmful action on the ryanodine receptor (RyR2), which stabilizes calcium release

and prevents arrhythmias [1].

Knowledge Gaps and Research Needs

Based on the available information, the following specific details required for a comprehensive comparison

guide are currently unavailable in the search results and would need to be sought in more specialized

publications:

Specific quantitative data (e.g., exact % reduction in SR Ca²⁺ leak, IC₅₀ values, statistical
significance values) for Rimacalib and its comparators.

Detailed step-by-step experimental protocols for key validation assays.
Direct head-to-head comparative data with other CaMKII inhibitors (e.g., KN-93, AIP) or

antiarrhythmic drugs under identical experimental conditions.

Suggestions for Further Research

To build a more complete comparative guide, you could:

Search specialized databases like PubMed or company clinical trial registries using the precise

drug name "SMP-114" or "Rimacalib".
Look for original research papers published by the drug's developer, Dainippon Sumitomo
Pharma [1], which may contain more detailed experimental data.
Investigate the status of other CaMKII inhibitors in development mentioned in the literature, as the

field is actively evolving [3] [4] [2].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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